5-Oxo-3-(3-pyridinyl)proline
Overview
Description
5-Oxo-3-(3-pyridinyl)proline, also known as Pyroglutamate or 5-Oxoproline, is an intermediate in the glutathione metabolism and a marker of glutathione deficiency . It is a step in the production/recycling of glutathione, one of the most potent anti-oxidants in the human body .
Molecular Structure Analysis
The molecular structure of a similar compound, 5-OXO-1-(3-PYRIDINYLMETHYL)PROLINE, has a linear formula of C11H12N2O3 and a molecular weight of 220.23 .Chemical Reactions Analysis
This compound is involved in the glutathione cycle. It is converted to glutamate by 5-oxoprolinase . A plausible mechanism of the reaction is the formation of an enzyme-bound phosphorylated derivative of 5-oxoproline followed by its hydrolysis to yield glutamate .Physical and Chemical Properties Analysis
The physical and chemical properties of a similar compound, Methyl 3-oxo-3-(pyridin-3-yl)propanoate, include a molecular weight of 179.18 and a boiling point of 34-42 degrees Celsius .Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 5-Oxo-3-(3-pyridinyl)proline is not available, it’s important to handle all chemicals with care. For a similar compound, Methyl 3-oxo-3-(pyridin-3-yl)propanoate, precautions include avoiding dust formation, avoiding contact with skin and eyes, and ensuring adequate ventilation .
Future Directions
The future directions of research on 5-Oxo-3-(3-pyridinyl)proline could involve further exploration of its role in the glutathione cycle and its potential applications in medicine. As it is an intermediate in the glutathione metabolism, it could be a target for interventions aimed at modulating glutathione levels .
Properties
IUPAC Name |
5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c13-8-4-7(9(12-8)10(14)15)6-2-1-3-11-5-6/h1-3,5,7,9H,4H2,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYAGMKOOKLLHIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(NC1=O)C(=O)O)C2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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